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Compound of Interest
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Prepared for: Researchers, Scientists, and Drug Development Professionals Subject: Structural
and Physicochemical Characterization of the synthetic hexapeptide Tyr-D-Ala-Gly-Phe-Leu-
Arg.

This document provides a detailed overview of the chemical structure and constituent
components of the hexapeptide sequence Tyrosyl-D-Alanyl-Glycyl-Phenylalanyl-Leucyl-
Arginine.

Structural Formula

The fundamental structure of this peptide is defined by the linear sequence of six amino acid
residues linked by peptide bonds. A peptide bond is a covalent chemical bond formed when the
carboxylic acid group of one amino acid reacts with the amino group of another, releasing a
molecule of water in a dehydration synthesis reaction.[1][2][3][4] By convention, the sequence
is written starting with the N-terminus (the amino acid with the free amino group, Tyrosine) and
ending with the C-terminus (the amino acid with the free carboxyl group, Arginine).[2]

The complete structural formula for Tyr-D-Ala-Gly-Phe-Leu-Arg is presented below:

l».Chemical structure of Tyr-D-Ala-Gly-Phe-Leu-Arg

Key Structural Features:

e N-Terminus: Tyrosine (Tyr)
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e C-Terminus: Arginine (Arg)

o Stereochemistry: The alanine residue is in the D-configuration (D-Ala), which is a non-
proteinogenic stereoisomer. Most amino acids in natural proteins are in the L-configuration.
[5][6] This D-amino acid can significantly influence the peptide's secondary structure and its
resistance to enzymatic degradation by proteases.

o Peptide Bonds: Five peptide bonds link the six amino acid residues. These bonds are planar
and relatively rigid due to resonance stabilization.[3][7]

Constituent Amino Acid Properties

The overall physicochemical properties of the peptide are a composite of the properties of its
constituent amino acid side chains. The table below summarizes key quantitative and
qualitative data for each residue in the sequence.
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Structure of Molecular Side Chain
. L . . Molecular . .
Residue Abbreviation  Side Chain Weight ( Classificatio
Formula
(R-group) g/mol ) n
) -CHz-(CesHa)- Polar,
Tyrosine Tyr, Y CoH11NOs 181.19 ]
OH Aromatic[8][9]
Nonpolar,
D-Alanine D-Ala, D-A -CHs C3H7NO2 89.09 Aliphatic[5]
[10][11]
Nonpolar,
Glycine Gly, G -H C2HsNO2 75.07 Aliphatic[12]
[13][14]
] Nonpolar,
Phenylalanin )
Phe, F -CH2-(CeH5) CoH11NO2 165.19 Aromatic[15]
e
[16]
Nonpolar,
. -CH2-CH- . .
Leucine Leu, L CeH13NO:2 131.17 Aliphatic[17]
(CH3)2
[18][19]
Polar,
Positively
o -(CH2)3-NH-
Arginine Arg, R CeH14N4O2 174.20 Charged
C(NH)NH2 .
(Basic)[20]
[21][22]

Experimental Protocols and Characterization

While this document does not cite specific experiments performed on this molecule, standard

protocols for the synthesis and characterization of such a peptide are well-established.

e Synthesis: The peptide would typically be synthesized using Solid-Phase Peptide Synthesis

(SPPS). This method involves sequentially adding protected amino acids to a growing

peptide chain that is covalently attached to a solid resin support.
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« Purification: Following cleavage from the resin, the crude peptide is purified, most commonly
by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

o Characterization & Verification: The identity and purity of the final product are confirmed
using analytical techniques. Mass Spectrometry (e.g., ESI-MS or MALDI-TOF) is used to
verify the molecular weight of the peptide. The exact sequence can be confirmed using
tandem mass spectrometry (MS/MS). Nuclear Magnetic Resonance (NMR) spectroscopy
can be employed to confirm the structure and determine its three-dimensional conformation

in solution.

The workflow for a typical peptide synthesis and characterization process is illustrated in the

diagram below.

Mass Spectrometry (MS)

SPPS Synthesis |—>| Cleavage from Resin RP-HPLC Purification Characterization Verified Peptide
> NMR Spectroscopy A

Click to download full resolution via product page

Standard workflow for synthetic peptide production and analysis.

Logical Structure of the Peptide Sequence

The linear arrangement of amino acids dictates the primary structure of the peptide. This
sequence is the fundamental blueprint from which all higher-order structures and,
consequently, biological functions are derived.

D-Ala > Gly > Phe > Leu Arg
(C-terminus)

Click to download full resolution via product page

Linear sequence of amino acids in Tyr-D-Ala-Gly-Phe-Leu-Arg.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Dossier: The Hexapeptide Tyr-D-Ala-Gly-Phe-
Leu-Arg]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b549230#structural-formula-of-tyr-d-ala-gly-phe-leu-

arg]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b549230#structural-formula-of-tyr-d-ala-gly-phe-leu-arg
https://www.benchchem.com/product/b549230#structural-formula-of-tyr-d-ala-gly-phe-leu-arg
https://www.benchchem.com/product/b549230#structural-formula-of-tyr-d-ala-gly-phe-leu-arg
https://www.benchchem.com/product/b549230#structural-formula-of-tyr-d-ala-gly-phe-leu-arg
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b549230?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

